Cas no 100610-03-5 (Methyl 4-(butylcarbamoyl)benzoate)

• Product Name: Methyl 4-(butylcarbamoyl)benzoate
• CAS No: 100610-03-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD09418666
• CID: 1037597
• PubChem ID: 17178319
• Update Time: 2025-04-20

Methyl 4-(butylcarbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(butylcarbamoyl)benzoate
• BS-19049
• 100610-03-5
• MFCD09418666
• Benzoic acid, 4-[(butylamino)carbonyl]-, methyl ester
• SB76950
• DB-360952
• AKOS003564159
• Methyl4-(butylcarbamoyl)benzoate
• DTXSID10589376
• CS-0211438

• MDL： MFCD09418666
• Inchi： 1S/C13H17NO3/c1-3-4-9-14-12(15)10-5-7-11(8-6-10)13(16)17-2/h5-8H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key： RTOAFYYWYCMMTQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)NCCCC

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 2.39400